3,4-dihydroxy-3-methylbutanenitrile
Description
3,4-dihydroxy-3-methylbutanenitrile is a β-hydroxynitrile . It has a molecular formula of C5H9NO .
Synthesis Analysis
3,4-dihydroxy-3-methylbutanenitrile can be synthesized from 2-hydroxy-2-methyl-1-bromopropane .Molecular Structure Analysis
The molecular weight of 3,4-dihydroxy-3-methylbutanenitrile is 99.131 . The IUPAC Standard InChIKey is QHDRKFYEGYYIIK-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
3,4-dihydroxy-3-methylbutanenitrile has a density of 1.0±0.1 g/cm3 . Its boiling point is 217.2±13.0 °C at 760 mmHg . The flash point is 85.2±19.8 °C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,4-dihydroxy-3-methylbutanenitrile can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Acetone", "Hydrogen cyanide", "Sodium borohydride", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Acetone is reacted with hydrogen cyanide in the presence of sodium hydroxide to form 2-methyl-3-hydroxybutyronitrile.", "Step 2: The nitrile group in 2-methyl-3-hydroxybutyronitrile is reduced to an amine group using sodium borohydride.", "Step 3: The resulting amine is then oxidized to form the desired 3,4-dihydroxy-3-methylbutanenitrile using methanol and hydrochloric acid.", "Step 4: The product is purified by recrystallization from water and sodium chloride." ] } | |
CAS RN |
220946-31-6 |
Product Name |
3,4-dihydroxy-3-methylbutanenitrile |
Molecular Formula |
C5H9NO2 |
Molecular Weight |
115.1 |
Purity |
0 |
Origin of Product |
United States |
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